Cas no 55441-53-7 (5-Pyrimidinecarbonitrile,4-amino-2-(1-pyrrolidinyl)-)
55441-53-7 structure
Product Name:5-Pyrimidinecarbonitrile,4-amino-2-(1-pyrrolidinyl)-
CAS No:55441-53-7
MF:C9H11N5
MW:189.217140436172
CID:367327
PubChem ID:2794590
Update Time:2025-04-19
5-Pyrimidinecarbonitrile,4-amino-2-(1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarbonitrile,4-amino-2-(1-pyrrolidinyl)-
- 4-AMINO-2-(1-PYRROLIDINYL)-5-PYRIMIDINECARBONITRILE
- 4-amino-2-pyrrolidin-1-ylpyrimidine-5-carbonitrile
- 4-amino-2-pyrrolidin-1-yl-pyrimidine-5-carbonitrile
- CCG-42452
- 1-ACETYL-4-(2-HYDROXY-ETHYL)-PIPERAZINEXHCL
- 4-amino-2-(pyrrolidin-1-yl)pyrimidine-5-carbonitrile
- DTXSID90383238
- FT-0617438
- SR-01000632450-1
- 4-amino-2-(1-pyrrolidinyl)-5-pyrimidinecarbonitrile, AldrichCPR
- AKOS013465141
- 55441-53-7
-
- Inchi: 1S/C9H11N5/c10-5-7-6-12-9(13-8(7)11)14-3-1-2-4-14/h6H,1-4H2,(H2,11,12,13)
- InChI Key: CBQKWSSTGIRLMK-UHFFFAOYSA-N
- SMILES: N1(C2N=CC(C#N)=C(N)N=2)CCCC1
Computed Properties
- Exact Mass: 189.10100
- Monoisotopic Mass: 189.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- Density: 1.32
- Melting Point: 237 - 239 ºC
- Boiling Point: 452ºC at 760 mmHg
- Flash Point: 227.1 ºC
- Refractive Index: 1.632
- PSA: 78.83000
- LogP: 1.17688
5-Pyrimidinecarbonitrile,4-amino-2-(1-pyrrolidinyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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